![molecular formula C17H12N2OS2 B5729759 3-(4,5-di-2-thienyl-1H-imidazol-2-yl)phenol](/img/structure/B5729759.png)
3-(4,5-di-2-thienyl-1H-imidazol-2-yl)phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4,5-di-2-thienyl-1H-imidazol-2-yl)phenol, also known as DTI, is a chemical compound that has been extensively studied for its potential applications in various scientific fields. DTI is a heterocyclic compound that contains two thiophene rings and an imidazole ring, which gives it unique properties that make it a promising candidate for research.
Mechanism of Action
3-(4,5-di-2-thienyl-1H-imidazol-2-yl)phenol is believed to exert its biological effects by inhibiting protein kinase activity. Protein kinases are enzymes that play a crucial role in cell signaling and are involved in various cellular processes, including cell growth, differentiation, and apoptosis. By inhibiting protein kinase activity, 3-(4,5-di-2-thienyl-1H-imidazol-2-yl)phenol may interfere with these cellular processes, leading to the potential therapeutic effects observed in various studies.
Biochemical and Physiological Effects:
3-(4,5-di-2-thienyl-1H-imidazol-2-yl)phenol has been shown to have various biochemical and physiological effects, including anti-cancer activity, anti-inflammatory activity, and neuroprotective activity. In various studies, 3-(4,5-di-2-thienyl-1H-imidazol-2-yl)phenol has been shown to inhibit the growth of cancer cells and induce apoptosis, suggesting its potential as a cancer therapy. 3-(4,5-di-2-thienyl-1H-imidazol-2-yl)phenol has also been shown to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines. Additionally, 3-(4,5-di-2-thienyl-1H-imidazol-2-yl)phenol has been shown to have neuroprotective effects by inhibiting the aggregation of beta-amyloid protein, which is associated with Alzheimer's disease.
Advantages and Limitations for Lab Experiments
3-(4,5-di-2-thienyl-1H-imidazol-2-yl)phenol has several advantages for lab experiments, including its easy synthesis, high stability, and low toxicity. However, one limitation of 3-(4,5-di-2-thienyl-1H-imidazol-2-yl)phenol is its relatively low solubility in aqueous solutions, which may limit its potential applications in certain experiments.
Future Directions
There are several future directions for research on 3-(4,5-di-2-thienyl-1H-imidazol-2-yl)phenol, including further studies on its potential as a cancer therapy, its use as a fluorescent probe, and its potential applications in organic electronics. Additionally, further studies on the mechanism of action of 3-(4,5-di-2-thienyl-1H-imidazol-2-yl)phenol may help to identify new potential therapeutic targets.
Synthesis Methods
3-(4,5-di-2-thienyl-1H-imidazol-2-yl)phenol can be synthesized using various methods, including the Suzuki-Miyaura cross-coupling reaction, which involves the reaction of 2-bromo-4,5-di-2-thienyl-1H-imidazole with phenylboronic acid in the presence of a palladium catalyst. Other methods of synthesis include the Sonogashira coupling reaction and the Buchwald-Hartwig coupling reaction.
Scientific Research Applications
3-(4,5-di-2-thienyl-1H-imidazol-2-yl)phenol has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, materials science, and biochemistry. In medicinal chemistry, 3-(4,5-di-2-thienyl-1H-imidazol-2-yl)phenol has been studied as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In materials science, 3-(4,5-di-2-thienyl-1H-imidazol-2-yl)phenol has been studied for its potential applications as a fluorescent probe and as a component in organic electronics. In biochemistry, 3-(4,5-di-2-thienyl-1H-imidazol-2-yl)phenol has been studied for its potential applications as a protein kinase inhibitor.
properties
IUPAC Name |
3-(4,5-dithiophen-2-yl-1H-imidazol-2-yl)phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12N2OS2/c20-12-5-1-4-11(10-12)17-18-15(13-6-2-8-21-13)16(19-17)14-7-3-9-22-14/h1-10,20H,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCMSXDFSYNFQGD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)O)C2=NC(=C(N2)C3=CC=CS3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4,5-dithiophen-2-yl-1H-imidazol-2-yl)phenol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.